An In-depth Technical Guide to 6-Fluoroquinoline-2-thiol: Synthesis and Properties
An In-depth Technical Guide to 6-Fluoroquinoline-2-thiol: Synthesis and Properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
6-Fluoroquinoline-2-thiol is a heterocyclic organic compound of interest in medicinal chemistry and drug development. As a derivative of the quinoline scaffold, which is a core component of numerous pharmaceuticals, this compound and its analogs are explored for a range of biological activities. The presence of a fluorine atom at the 6-position can significantly enhance metabolic stability and binding affinity to biological targets. The thiol group at the 2-position provides a reactive handle for further chemical modification and can itself be crucial for biological activity, including acting as a metal chelator. This guide provides a comprehensive overview of the synthesis and known properties of 6-Fluoroquinoline-2-thiol, catering to professionals in the fields of chemical synthesis and drug discovery.
Synthesis of 6-Fluoroquinoline-2-thiol
The synthesis of 6-Fluoroquinoline-2-thiol can be approached through a multi-step process, typically starting from a readily available fluoroaniline derivative. A common and effective strategy involves the preparation of an intermediate, 2-chloro-6-fluoroquinoline, followed by the introduction of the thiol group.
Part 1: Synthesis of 2-Chloro-6-fluoroquinoline (Intermediate)
Experimental Protocol (Adapted):
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Vilsmeier Reagent Formation: In a reaction vessel equipped with a stirrer and cooled in an ice bath, phosphorus oxychloride (POCl₃) is slowly added to N,N-dimethylformamide (DMF).
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Formylation: 4-Fluoroaniline is added portion-wise to the Vilsmeier reagent, and the mixture is stirred at an elevated temperature to facilitate the formylation reaction.
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Cyclization: The reaction mixture is then heated at a higher temperature to induce cyclization, forming the quinoline ring system.
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Work-up and Purification: The reaction is quenched by pouring it onto crushed ice, followed by neutralization with a base (e.g., sodium hydroxide). The resulting precipitate, crude 2-chloro-6-fluoroquinoline, is collected by filtration, washed with water, and purified by recrystallization or column chromatography.
Part 2: Synthesis of 6-Fluoroquinoline-2-thiol from 2-Chloro-6-fluoroquinoline
The conversion of the 2-chloro intermediate to the final thiol product is typically achieved by nucleophilic aromatic substitution with a sulfur nucleophile. The use of thiourea is a common and effective method for this transformation.[1]
Experimental Protocol:
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Reaction Setup: A mixture of 2-chloro-6-fluoroquinoline and thiourea is prepared in a suitable protic solvent, such as absolute ethanol.[2]
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Reaction Conditions: The reaction mixture is heated under reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Work-up and Purification: After the reaction is complete, the mixture is cooled, and the solvent is removed under reduced pressure. The residue is then treated with an aqueous base (e.g., sodium hydroxide) to hydrolyze the intermediate isothiouronium salt and deprotonate the thiol. The resulting solution is filtered and then acidified with an acid (e.g., hydrochloric acid) to precipitate the 6-Fluoroquinoline-2-thiol. The solid product is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization.
An alternative workflow for the synthesis of quinoline-2-thiones involves the reaction of quinoline-N-oxides with thiourea.
Synthetic pathway for 6-Fluoroquinoline-2-thiol.
Properties of 6-Fluoroquinoline-2-thiol
Physical and Chemical Properties
While specific, experimentally determined quantitative data for 6-Fluoroquinoline-2-thiol is not widely published, data for related compounds allows for the estimation of its properties.
| Property | Value (Estimated or from related compounds) | Reference/Note |
| CAS Number | 1330753-13-3 | --INVALID-LINK-- |
| Molecular Formula | C₉H₆FNS | |
| Molecular Weight | 179.21 g/mol | |
| Appearance | Likely a solid at room temperature. | Based on related quinoline thiols. |
| Melting Point | Not available. | |
| Solubility | Expected to be soluble in common organic solvents like DMSO and DMF. | |
| Tautomerism | Exists in equilibrium with its tautomeric thione form, 6-fluoroquinoline-2(1H)-thione. The thione form is generally the major tautomer. | Based on studies of quinoline-2-thiol. |
| Spectroscopic Data | NMR, HPLC, LC-MS, and UPLC data are reportedly available from chemical suppliers. | --INVALID-LINK-- |
Biological Properties and Potential Applications
Quinoline derivatives are a well-established class of compounds with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The introduction of a thiol group at the 2-position of the quinoline ring can modulate these activities and introduce new mechanisms of action.
Anticancer Activity:
Numerous quinoline derivatives have demonstrated significant anticancer activity through various mechanisms. These include the inhibition of tyrosine kinases, topoisomerase II, and the disruption of microtubule polymerization. Some quinoline derivatives have been shown to induce apoptosis (programmed cell death) in cancer cells.
A potential mechanism of action for quinoline derivatives involves the modulation of cell signaling pathways critical for cancer cell survival and proliferation. For instance, some quinoline compounds have been found to downregulate the expression of proteins like Lumican, which is overexpressed in several cancers and promotes cell migration and invasion.[3] Furthermore, quinoline derivatives can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. This often involves the regulation of the Bcl-2 family of proteins, leading to the release of cytochrome c from the mitochondria and the activation of caspases.[4][5] Another key target for some quinoline-based anticancer agents is the Akt/mTOR signaling pathway, which is a central regulator of cell growth and survival.[6]
Proposed apoptotic pathway for quinoline derivatives.
Other Potential Applications:
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Antimicrobial Agents: Fluoroquinolones are a well-known class of antibiotics. While 6-Fluoroquinoline-2-thiol is not a classic fluoroquinolone, its structural similarity suggests potential for antimicrobial activity.
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Chelating Agents: The thiol group can act as a chelating agent for various metal ions, which could be exploited in the design of sensors or metal-sequestering agents.
Conclusion
6-Fluoroquinoline-2-thiol is a synthetically accessible compound with significant potential for applications in drug discovery, particularly in the development of new anticancer agents. The synthetic route via the corresponding 2-chloroquinoline is a viable and established method. The biological properties of this compound are likely to be influenced by both the fluoroquinoline core and the reactive thiol group, offering multiple avenues for therapeutic intervention. Further research is warranted to fully elucidate the specific biological mechanisms and therapeutic potential of 6-Fluoroquinoline-2-thiol and its derivatives. This guide provides a foundational understanding for researchers and professionals to build upon in their exploration of this promising chemical entity.
References
- 1. researchgate.net [researchgate.net]
- 2. mdpi.com [mdpi.com]
- 3. IND-2, a Quinoline Derivative, Inhibits the Proliferation of Prostate Cancer Cells by Inducing Oxidative Stress, Apoptosis and Inhibiting Topoisomerase II [mdpi.com]
- 4. sid.ir [sid.ir]
- 5. researchgate.net [researchgate.net]
- 6. Autophagic and apoptotic cell death induced by the quinoline derivative 2-(6-methoxynaphthalen-2-yl)quinolin-4-amine in pancreatic cancer cells is via ER stress and inhibition of Akt/mTOR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
